Cas no 78016-98-5 (2-(Trifluoromethyl)-1H-imidazole-5-carboxylic acid)

• Product Name: 2-(Trifluoromethyl)-1H-imidazole-5-carboxylic acid
• CAS No: 78016-98-5
• MF: C₅H₃F₃N₂O₂
• MW: 180.084731340408
• MDL: MFCD10696306
• CID: 828120
• PubChem ID: 12699991
• Update Time: 2025-04-19

2-(Trifluoromethyl)-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)-1H-imidazole-5-carboxylic acid
• 1H-IMIDAZOLE-5-CARBOXYLIC ACID, 2-(TRIFLUOROMETHYL)-
• 2-Trifluoromethylimidazole-4-carboxylic acid
• 2-(trifluoromethyl)-1H-imidazole-4-carboxylic acid
• FCH3483531
• AB57005
• AX8232001
• AB0068777
• Z5122
• ST24021920
• 016T985
• 1H-Imidazole-5-carboxylic acid,2-(trifluoromethyl)-
• A865111
• SCHEMBL23833726
• AC-25202
• CS-0005586
• FS-3657
• SCHEMBL21617985
• MFCD10696306
• AKOS025401751
• DQPSZGHYQKCZEY-UHFFFAOYSA-N
• DTXSID30507335
• 2-(Trifluoromethyl)-1H-imidazole-5-carboxylicacid
• 2-(Trifluoromethyl)imidazole-4-Carboxylic Acid
• 78016-98-5
• AKOS016004526

• MDL： MFCD10696306
• Inchi： 1S/C5H3F3N2O2/c6-5(7,8)4-9-1-2(10-4)3(11)12/h1H,(H,9,10)(H,11,12)
• InChI Key： DQPSZGHYQKCZEY-UHFFFAOYSA-N
• SMILES： FC(C1=NC=C(C(=O)O)N1)(F)F

Computed Properties

• Exact Mass: 180.01500
• Monoisotopic Mass: 180.01466183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 0.8

Experimental Properties

• Density: 1.682
• Boiling Point: 350.7±42.0 °C at 760 mmHg
• Flash Point: 165.9±27.9 °C
• Refractive Index: 1.485
• PSA: 65.98000
• LogP: 1.12670
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(Trifluoromethyl)-1H-imidazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles